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Compound Focus: Cholesteryl hemisuccinate

CAS No.: 1510-21-0

Cat. No.: S571137

Get Quote

Solubility and Physical Properties of CHEMS

The table below summarizes the key quantitative data for CHEMS to aid in your experimental planning.

Property Value / Description Condition / Note

Molecular
Weight

486.73 g/mol [1] [2]

Form Solid; White to off-white

powder [1] [2]

Melting Point 178 °C [2]

Predicted pKa 4.40 ± 0.17 [2] Indicates it is ionizable in suitable pH environments.

Solubility in
DMSO

8.33 mg/mL (17.11 mM)

[1]

Requires ultrasonic treatment, warming to 60°C. Note:
Hygroscopic DMSO impacts solubility; use newly
opened containers.

Solubility in
Ethanol

25 mg/mL (51.36 mM) [1] Requires ultrasonic treatment.

Solubility in
Chloroform

Slightly soluble [2]
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Property Value / Description Condition / Note

Solubility in
Methanol

Slightly soluble (with
heating and sonication)

[2]

Storage -20°C [1] [2] Store as a solid or in solvent at -80°C for long-term.

FAQs and Troubleshooting Guide

Here are answers to common questions and solutions to typical problems encountered when working with

CHEMS.

Q1: What is the best solvent for dissolving CHEMS? Ethanol is generally the preferred solvent due to its

higher solubility limit (51.36 mM). For experiments requiring DMSO, note that its hygroscopic nature can

significantly impact solubility, so it is critical to use freshly opened, anhydrous DMSO [1].

Q2: My CHEMS solution is cloudy or has precipitate. What should I do? Cloudiness indicates

incomplete dissolution or precipitation. Apply heat (up to 60°C) and sonication to aid dissolution [1]. For

solutions in DMSO, ensure the stock is fresh. If precipitates form in aqueous buffers, consider the pH, as

CHEMS is an acidic cholesterol ester (pKa ~4.4) and its solubility changes with pH [2] [3].

Q3: How do I prepare a stable stock solution for in vivo studies? A recommended protocol is to use a

10% Ethanol / 90% Corn Oil mixture [1].

Procedure: Add 100 μL of a 25 mg/mL CHEMS stock solution in ethanol to 900 μL of corn oil, then

mix thoroughly.
Result: This yields a clear solution of at least 2.5 mg/mL.

Stability Note: If your continuous dosing period is planned to exceed half a month, this protocol
should be chosen with caution [1].

Q4: Why is CHEMS used to create pH-sensitive liposomes? CHEMS is an acidic cholesterol ester that

can self-assemble into bilayers in neutral aqueous media. Its key feature is pH-sensitive fusogenicity. In

neutral pH conditions, the carboxylic group is deprotonated, promoting stable bilayer formation. In acidic

environments (e.g., endosomes), the group becomes protonated, leading to a structural change that promotes

fusion with endosomal membranes and release of the liposomal content [2] [3].
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Experimental Workflow for Solubilization

The diagram below outlines a logical workflow for solubilizing CHEMS, helping you troubleshoot issues

step-by-step.
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Start: Prepare CHEMS

Weigh white to off-white solid

Choose Solvent

Use Ethanol

Use DMSO

Sonicate & Apply Heat (to 60°C)

For DMSO only

Check Solution Clarity
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Solution is Clear

 Yes

Solution is Cloudy

 No

Success: Stable Stock Solution Use Freshly Opened
Anhydrous Solvent

For In Vivo Use

Prepare in 10% EtOH
90% Corn Oil

Click to download full resolution via product page

The key to working with CHEMS lies in understanding its solubility profile and applying appropriate

physical methods like sonication and heat. For biological assays, selecting the correct solvent system is

critical for maintaining stability.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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